Cas no 53744-29-9 (2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)-)

2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)-, is a chalcone derivative characterized by its α,β-unsaturated ketone structure. This compound features a 4-chlorophenyl group at the 1-position and a 3,4-dimethoxyphenyl group at the 3-position, with a trans (E) configuration at the double bond. Its conjugated system enhances stability and reactivity, making it useful in organic synthesis and pharmaceutical research. The presence of electron-donating methoxy groups and an electron-withdrawing chloro substituent influences its electronic properties, facilitating applications in medicinal chemistry, particularly as an intermediate for bioactive molecules. The compound's well-defined structure allows for precise modifications in drug design and material science studies.

2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)- structure

53744-29-9 structure

Product Name:2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)-

CAS No:53744-29-9

MF:C₁₇H₁₅ClO₃

MW:302.752204179764

MDL:MFCD00045209

CID:1588273

PubChem ID:5346361

Update Time:2025-06-07

2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)-
- BIM-0040949.P001
- SCHEMBL13613545
- MFCD00045209
- CHEMBL224637
- 4'-CHLORO-3,4-DIMETHOXYCHALCONE
- (E)-1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
- BDBM50369262
- 4'-Chloro-3,4-dimethoxychalcone, AldrichCPR
- 53744-29-9
- (2E)-1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
- STK520723
- AKOS000954549
- MDL： MFCD00045209
- Inchi： 1S/C17H15ClO3/c1-20-16-10-4-12(11-17(16)21-2)3-9-15(19)13-5-7-14(18)8-6-13/h3-11H,1-2H3/b9-3+
- InChI Key： OLGLRGBQAWHJNG-YCRREMRBSA-N
- SMILES： ClC1C=CC(=CC=1)C(/C=C/C1=CC=C(C(=C1)OC)OC)=O

Computed Properties

Exact Mass: 302.07105
Monoisotopic Mass: 302.0709720g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

2-Propen-1-one, 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB371882-1 g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one	53744-29-9	1 g	€339.20	2023-07-19
abcr	AB371882-5 g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one	53744-29-9	5 g	€658.70	2023-07-19
abcr	AB371882-10 g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one	53744-29-9	10 g	€786.50	2023-07-19
abcr	AB371882-25 g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one	53744-29-9	25 g	€1,169.90	2023-07-19
abcr	AB371882-1g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	53744-29-9	1g	€339.20	2025-04-18
abcr	AB371882-5g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	53744-29-9	5g	€658.70	2025-04-18
abcr	AB371882-10g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	53744-29-9	10g	€786.50	2025-04-18
abcr	AB371882-25g	(2E)-1-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one; .	53744-29-9	25g	€1169.90	2025-04-18